Cas no 131762-67-9 (Tert-Butyl isoindolin-2-ylcarbamate)

• Product Name: Tert-Butyl isoindolin-2-ylcarbamate
• CAS No: 131762-67-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2905489
• Update Time: 2023-08-10

Tert-Butyl isoindolin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl isoindolin-2-ylcarbamate
• C(C)(C)(C)OC(=O)NN1CC2=CC=CC=C2C1
• Tert-Butyl isoindolin-2-ylcarbamate

• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)14-15-8-10-6-4-5-7-11(10)9-15/h4-7H,8-9H2,1-3H3,(H,14,16)
• InChI Key： RRUCYNGFLQUBNB-UHFFFAOYSA-N
• SMILES： O(C(NN1CC2C=CC=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.136827821 g/mol
• Monoisotopic Mass: 234.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.29
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6